3-Methoxy-5-(trifluoromethyl)phenol
Cat. No. B1322516
Key on ui cas rn:
349-56-4
M. Wt: 192.13 g/mol
InChI Key: DFOFNISQFZKBEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][c:5]([NH2:6])[cH:7][c:8]([C:10]([F:11])([F:12])[F:13])[cH:9]1.[ClH:19].[N:14](=[O:15])[O-:16].[Na+:17].[OH2:18]>>[CH3:1][O:2][c:3]1[cH:4][c:5]([OH:15])[cH:7][c:8]([C:10]([F:11])([F:12])[F:13])[cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
COc1cc(N)cc(C(F)(F)F)c1
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
Cl
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Name
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
O=N[O-]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
COc1cc(O)cc(C(F)(F)F)c1
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
